Cas no 81269-18-3 (Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-)

Benzenamine,4-[(chlorophenylmethyl)sulfonyl]- structure
81269-18-3 structure
Product Name:Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-
CAS No:81269-18-3
MF:C13H12ClNO2S
MW:281.757881164551
CID:733095
PubChem ID:269640
Update Time:2025-04-19

Benzenamine,4-[(chlorophenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-
    • 4-[chloro(phenyl)methyl]sulfonylaniline
    • 4-([Chloro(phenyl)methyl]sulfonyl)aniline #
    • NSC111082
    • NSC-111082
    • 4-Aminophenyl-.alpha.-chlorobenzyl sulfone
    • 81269-18-3
    • WLWWOOJBMLDPLN-UHFFFAOYSA-N
    • DTXSID10296699
    • Inchi: 1S/C13H12ClNO2S/c14-13(10-4-2-1-3-5-10)18(16,17)12-8-6-11(15)7-9-12/h1-9,13H,15H2
    • InChI Key: WLWWOOJBMLDPLN-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)S(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 281.0277275g/mol
  • Monoisotopic Mass: 281.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.5Ų
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